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Compound of Interest

Compound Name: Butyl 2-nitropropanoate

Cat. No.: B15422456 Get Quote

Essential Safety and Handling Guide for Butyl 2-
nitropropanoate
Disclaimer: No specific Safety Data Sheet (SDS) for Butyl 2-nitropropanoate was publicly

available at the time of this writing. The following guidance is based on the known hazards of

structurally similar compounds, including butyl propionate and other nitroalkane esters. It is

imperative to consult a certified safety professional and the chemical supplier for the most

accurate and comprehensive safety information before handling this substance.

Butyl 2-nitropropanoate is presumed to be a flammable liquid that may cause skin and eye

irritation, and could have toxic properties associated with nitro compounds.[1][2][3] Strict

adherence to safety protocols is essential to minimize risk to laboratory personnel.

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against chemical exposure. The following table

summarizes the recommended PPE for handling Butyl 2-nitropropanoate.
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PPE Category Recommended Equipment

Eye and Face Protection

Chemical safety goggles are mandatory. A face

shield should be worn in addition to goggles

when there is a risk of splashing.[1][4]

Hand Protection

Chemical-resistant gloves are required. Based

on data for similar compounds, Butyl or Nitrile

rubber gloves are recommended. Always

inspect gloves for integrity before use.[4]

Body Protection

A flame-resistant lab coat is essential. For larger

quantities or procedures with a higher risk of

splashing, a chemical-resistant apron over the

lab coat is advised.[4]

Respiratory Protection

All handling of Butyl 2-nitropropanoate should

be conducted in a certified chemical fume hood

to avoid inhalation of vapors.[1]

Foot Protection
Closed-toe, chemical-resistant shoes must be

worn in the laboratory at all times.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Butyl 2-nitropropanoate will ensure a safe operational

workflow.

Preparation:

Ensure a certified chemical fume hood is available and functioning correctly.

Gather all necessary PPE and inspect for any damage.

Have an emergency eyewash and safety shower station readily accessible.

Prepare all necessary equipment and reagents before handling the chemical.

Handling:
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Don all required PPE before entering the designated handling area.

Conduct all manipulations of Butyl 2-nitropropanoate within the chemical fume hood.

Use non-sparking tools and equipment to prevent ignition of flammable vapors.[1][5]

Ground and bond containers when transferring the substance to prevent static discharge.

[1][5]

Avoid direct contact with skin and eyes. In case of accidental contact, immediately flush

the affected area with copious amounts of water for at least 15 minutes and seek medical

attention.[1]

Post-Handling:

Tightly seal the container of Butyl 2-nitropropanoate.

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Properly remove and dispose of contaminated PPE as hazardous waste.

Wash hands thoroughly with soap and water after completing the work.

Disposal Plan
Proper disposal of Butyl 2-nitropropanoate and associated waste is crucial to prevent

environmental contamination and ensure safety.

Chemical Waste:

Dispose of unwanted Butyl 2-nitropropanoate as hazardous waste in a designated,

properly labeled, and sealed container.[1]

Do not mix with incompatible waste streams.

Contaminated Materials:
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All disposable items that have come into contact with Butyl 2-nitropropanoate, such as

gloves, paper towels, and pipette tips, must be collected in a designated hazardous waste

container.

Contaminated lab coats and other reusable protective clothing should be professionally

laundered by a service experienced in handling hazardous materials.

Experimental Workflow Diagram
The following diagram illustrates the logical flow for the safe handling of Butyl 2-
nitropropanoate.
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Caption: Safe Handling Workflow for Butyl 2-nitropropanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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